Cas no 477857-57-1 (Methyl 5-(4-fluorobenzoyl)amino-2-furoate)

Methyl 5-(4-fluorobenzoyl)amino-2-furoate is a specialized furan-based ester compound featuring a 4-fluorobenzoyl substituent. Its molecular structure combines a furan ring with an amide linkage, offering reactivity suitable for further functionalization in organic synthesis. The presence of the fluorine atom enhances its potential as an intermediate in pharmaceutical and agrochemical applications, where fluorinated compounds are often sought for their metabolic stability and bioavailability. The ester group provides versatility for hydrolysis or transesterification reactions. This compound is particularly valuable in medicinal chemistry research for the development of novel bioactive molecules, owing to its balanced lipophilicity and electronic properties. High-purity grades ensure consistent performance in synthetic workflows.
Methyl 5-(4-fluorobenzoyl)amino-2-furoate structure
477857-57-1 structure
Product Name:Methyl 5-(4-fluorobenzoyl)amino-2-furoate
CAS No:477857-57-1
MF:
MW:
CID:4652577
Update Time:2025-06-08

Methyl 5-(4-fluorobenzoyl)amino-2-furoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(4-fluorobenzoyl)amino-2-furoate

Methyl 5-(4-fluorobenzoyl)amino-2-furoate Pricemore >>

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Additional information on Methyl 5-(4-fluorobenzoyl)amino-2-furoate

Methyl 5-(4-Fluorobenzoyl)amino-2-furoate: A Comprehensive Overview

Methyl 5-(4-fluorobenzoyl)amino-2-furoate (CAS No. 477857-57-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The molecular formula of Methyl 5-(4-fluorobenzoyl)amino-2-furoate is C13H10FO4N, and it has a molecular weight of approximately 261.22 g/mol. The compound features a furan ring linked to an amino group, which is further substituted with a 4-fluorobenzoyl moiety. This structural arrangement confers unique chemical properties that make it an attractive candidate for various applications.

In recent years, the interest in Methyl 5-(4-fluorobenzoyl)amino-2-furoate has grown due to its potential as an intermediate in the synthesis of pharmaceuticals. The presence of the fluorine atom and the furan ring provides opportunities for fine-tuning the pharmacological properties of derived compounds. For instance, fluorine atoms are known to enhance the metabolic stability and lipophilicity of drugs, which can improve their bioavailability and efficacy.

Research studies have explored the use of Methyl 5-(4-fluorobenzoyl)amino-2-furoate in the development of new drugs targeting various diseases. One notable area of focus is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, making it a promising lead for further drug development.

Beyond anti-inflammatory applications, Methyl 5-(4-fluorobenzoyl)amino-2-furoate has also shown potential in cancer research. A recent study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The selective nature of these derivatives suggests that they could be developed into more targeted therapies with fewer side effects compared to traditional chemotherapy agents.

The synthetic accessibility of Methyl 5-(4-fluorobenzoyl)amino-2-furoate is another factor contributing to its appeal. The compound can be synthesized through a series of well-established chemical reactions, making it relatively easy to produce on both small and large scales. This synthetic flexibility allows researchers to explore a wide range of structural modifications, further expanding its potential applications.

In addition to its therapeutic potential, Methyl 5-(4-fluorobenzoyl)amino-2-furoate has been investigated for its use as a probe molecule in biochemical studies. Its unique structure makes it suitable for labeling and tracking specific biomolecules within cells, providing valuable insights into cellular processes and interactions. This application has significant implications for understanding disease mechanisms and developing new diagnostic tools.

The safety profile of Methyl 5-(4-fluorobenzoyl)amino-2-furoate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, ongoing safety evaluations are necessary to ensure its safe use in humans.

In conclusion, Methyl 5-(4-fluorobenzoyl)amino-2-furoate (CAS No. 477857-57-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for developing new drugs with improved therapeutic profiles. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to advancements in healthcare.

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